Cas no 10213-78-2 (Stearyldiethanolamine)

• Product Name: Stearyldiethanolamine
• CAS No: 10213-78-2
• MF: C₂₂H₄₇NO₂
• MW: 357.614087343216
• MDL: MFCD00059003
• CID: 162186
• Update Time: 2025-05-23

Stearyldiethanolamine Chemical and Physical Properties

Names and Identifiers

• 2,2'-(Octadecylazanediyl)diethanol
• Stearyldiethanolamine
• Ethanol,2,2'-(octadecylimino)bis-
• 2,2'-(Octadecylimino)diethanol
• 2,2'-(Octadecylimino)bis[ethanol]
• Anstex SA 20
• Antistat 273E
• Armostat 1800
• Armostat 400
• Atmer AS 990
• Bis(2-hydroxyethyl)octadecylamine
• Denon 2035
• 2,2’-octadecyl
• PEG-2 STEARAMINE
• 2,2’-octadecyliminodiethanol
• ARMOSTAT1800
• Ethanol, 2,2'-(octadecylimino)bis-
• 2,2'-(Octadecylimino)bisethanol
• 7J75C7GK1M
• AK116032
• 2-[2-hydroxyethyl(octadecyl)amino]ethanol
• 2-[(2-hydroxyethyl)octadecylamino]ethan-1-ol
• C22H47NO2
• Polyoxyethylene (2) stearyl amine
• Varonic S202
• Denon 2862
• octadecylbis(2-hydroxyethyl
• 2,2-(n-Octadecylimino)Diethanol

• MDL： MFCD00059003
• Inchi： 1S/C22H47NO2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-23(19-21-24)20-22-25/h24-25H,2-22H2,1H3
• InChI Key： NDLNTMNRNCENRZ-UHFFFAOYSA-N
• SMILES： CCCCCCCCCCCCCCCCCCN(CCO)CCO

Computed Properties

• Exact Mass: 357.36100
• Monoisotopic Mass: 357.36068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 21
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 7.7
• Topological Polar Surface Area: 43.7

Experimental Properties

• Color/Form: Light yellow waxy solid
• Density: 0.907±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 49.0 to 53.0 deg-C
• Boiling Point: 452.1°C at 760 mmHg
• Flash Point: 201.2°C
• Refractive Index: 1.4560 (589.3 nm 50 ºC)
• Solubility: Insuluble (3.9E-3 g/L) (25 ºC),
• PSA: 43.70000
• LogP: 5.53450
• Solubility: Soluble in water, acetone and other solvents

Stearyldiethanolamine Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazard Category Code： R22;R38;R41
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Storage Condition：Sealed in dry,Room Temperature
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Alkanolamines
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on Stearyldiethanolamine

Stearyldiethanolamine (CAS No. 10213-78-2): Applications and Recent Research Developments

Stearyldiethanolamine, a compound with the chemical identifier CAS No. 10213-78-2, is a significant molecule in the field of chemical and pharmaceutical research. This compound, characterized by its long-chain structure and amine functionality, has garnered considerable attention due to its versatile applications in various industrial and scientific domains. The primary focus of this article is to delve into the properties, synthesis, and recent advancements in the utilization of Stearyldiethanolamine in cutting-edge research.

The molecular structure of Stearyldiethanolamine consists of a stearic acid chain linked to two ethanolamine moieties. This configuration imparts unique physicochemical properties that make it an invaluable component in formulating surfactants, emulsifiers, and corrosion inhibitors. The long hydrophobic stearic acid tail enhances its solubility in organic solvents, while the polar ethanolamine groups contribute to its water solubility, making it an excellent candidate for applications in both aqueous and non-aqueous systems.

In recent years, Stearyldiethanolamine has found extensive use in the pharmaceutical industry, particularly as an excipient in drug formulations. Its ability to stabilize emulsions and enhance drug solubility has been leveraged in the development of novel drug delivery systems. For instance, studies have demonstrated its efficacy in improving the bioavailability of poorly water-soluble drugs through the creation of nanoemulsions. These nanoemulsions not only enhance drug penetration but also provide controlled release profiles, which are critical for optimizing therapeutic outcomes.

The compound's role in cosmetic formulations is equally noteworthy. Stearyldiethanolamine is widely employed as an emulsifier and conditioning agent in skincare and haircare products. Its compatibility with various cosmetic ingredients allows for the development of stable and high-performance formulations. Recent research has highlighted its potential in enhancing skin hydration and barrier function, making it a preferred choice for anti-aging and moisturizing creams.

Beyond pharmaceuticals and cosmetics, Stearyldiethanolamine has significant applications in industrial processes. Its surfactant properties make it effective in cleaning agents, where it aids in removing oils and grease from surfaces. Additionally, it is used as a corrosion inhibitor in metalworking fluids, protecting machinery from oxidative damage. The compound's dual functionality as both a wetting agent and a chelating agent further broadens its industrial utility.

The synthesis of Stearyldiethanolamine typically involves the reaction of stearic acid with ethylene oxide followed by ethylene diamine treatment. This multi-step process ensures high purity and yield, making it commercially viable for large-scale production. Advances in catalytic techniques have further refined this synthesis pathway, reducing reaction times and minimizing waste generation—a crucial consideration for sustainable manufacturing practices.

In the realm of biomaterials, recent studies have explored the potential of Stearyldiethanolamine as a component in biodegradable polymers. Its incorporation into polyurethane-based materials has shown promise in developing environmentally friendly coatings for medical devices. These coatings not only enhance biocompatibility but also provide antimicrobial properties, reducing the risk of infections associated with long-term device use.

The compound's influence extends to agrochemicals as well. In pesticide formulations, Stearyldiethanolamine acts as a spreading agent, improving the adherence of active ingredients to plant surfaces. This enhances the efficacy of pesticides while minimizing environmental impact through reduced application volumes. Such applications underscore the versatility of this compound across multiple sectors.

The safety profile of Stearyldiethanolamine is another critical aspect that warrants discussion. Extensive toxicological studies have been conducted to evaluate its acute and chronic effects on human health and ecosystems. These studies have consistently shown that when handled under appropriate conditions, CAS No. 10213-78-2 poses minimal risk to health professionals and end-users alike. Proper ventilation and personal protective equipment are recommended during handling to mitigate any potential exposure risks.

The regulatory landscape governing the use of Stearyldiethanolamine is stringent but well-established. Regulatory bodies such as the FDA (U.S. Food and Drug Administration) and EMA (European Medicines Agency) have approved its use as an excipient in pharmaceuticals based on comprehensive safety data submissions. Similarly, regulatory agencies overseeing cosmetics and industrial applications have recognized its safety profile for respective uses.

In conclusion, Stearyldiethanolamine stands as a cornerstone molecule with far-reaching implications across multiple industries. Its unique chemical properties enable diverse applications ranging from drug delivery systems to industrial cleaning agents. Recent research continues to uncover novel uses for this compound, reinforcing its significance in advancing scientific innovation.